Cas no 1016719-48-4 (N-propyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: N-propyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 1016719-48-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD09931713
• CID: 4566972
• PubChem ID: 19710228
• Update Time: 2025-05-21

N-propyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-N-propyl-
• N-Propyl-2,3-dihydro-1H-inden-1-amine
• N-propyl-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD09931713
• Inchi： 1S/C12H17N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h3-6,12-13H,2,7-9H2,1H3
• InChI Key： XSAZJUHKYQQWFJ-UHFFFAOYSA-N
• SMILES： C1(NCCC)C2=C(C=CC=C2)CC1

Computed Properties

• Exact Mass: 175.1361g/mol
• Monoisotopic Mass: 175.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.27g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on N-propyl-2,3-dihydro-1H-inden-1-amine

N-propyl-2,3-dihydro-1H-inden-1-amine: A Comprehensive Overview

N-propyl-2,3-dihydro-1H-inden-1-amine, also known by its CAS number 1016719-48-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, classified as an indenamine derivative, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications.

The structure of N-propyl-2,3-dihydro-1H-inden-1-amine consists of a dihydroindenyl group attached to an amine functional group via an ethylene linker. This configuration imparts the molecule with both aromatic and aliphatic characteristics, making it highly versatile in chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including conductive polymers and metalloorganic frameworks (MOFs). For instance, researchers have demonstrated that this compound can serve as a ligand in the formation of MOFs with high surface area and catalytic activity.

One of the most notable advancements involving N-propyl indenamine is its role in drug discovery. Scientists have explored its ability to act as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency. This application is particularly promising in the pharmaceutical industry, where the demand for enantioselective synthesis continues to grow.

In addition to its synthetic applications, N-propyl indenamine has been investigated for its electronic properties. By incorporating this compound into conjugated systems, researchers have developed materials with enhanced charge transport capabilities. These materials hold potential for use in organic electronics, such as flexible displays and photovoltaic devices.

Recent research has also focused on the catalytic applications of N-propyl indenamine. By modifying its structure with various substituents, scientists have created catalysts with improved activity and selectivity in key organic reactions, including olefin polymerization and cross-coupling reactions.

In conclusion, N-propyl indenamine stands out as a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.